Cas no 1105231-57-9 (7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)

• Product Name: 7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• CAS No: 1105231-57-9
• MF: C₂₃H₂₉N₅O₃
• MW: 423.508064985275
• CID: 5457292
• Update Time: 2025-10-28

7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

• Inchi： 1S/C23H29N5O3/c1-3-25-11-13-27(14-12-25)22(29)19-16-26(10-7-15-31-2)17-20-21(19)24-28(23(20)30)18-8-5-4-6-9-18/h4-6,8-9,16-17H,3,7,10-15H2,1-2H3
• InChI Key： RTWKFTMISLXQMV-UHFFFAOYSA-N
• SMILES： C1N(CCCOC)C=C(C(N2CCN(CC)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(4-ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

7-(4-Ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one: A Comprehensive Overview

The compound with CAS No 1105231-57-9, known as 7-(4-Ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a pyrazolo[4,3-c]pyridinone core, which is further substituted with a piperazine moiety and a methoxypropyl group. These substituents contribute to the compound's unique pharmacological properties and make it an interesting target for drug discovery.

The synthesis of 7-(4-Ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one involves a series of intricate chemical reactions. The starting material is typically a pyrazolo[4,3-c]pyridinone derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the piperazine and methoxypropyl groups. Recent advancements in catalytic methods and stereocontrol have enabled the synthesis of this compound with high efficiency and purity. Researchers have also explored alternative synthetic pathways to optimize the process further.

The biological activity of this compound has been extensively studied in recent years. In vitro experiments have demonstrated its potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies published in 2023 highlighted its ability to modulate kinase activity and its potential as an anticancer agent. Additionally, preclinical trials have shown promising results in animal models of chronic inflammation and oxidative stress.

The structural features of 7-(4-Ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one play a crucial role in its pharmacokinetic properties. The piperazine group enhances solubility and bioavailability, while the methoxypropyl substituent improves metabolic stability. These attributes make the compound an attractive candidate for drug development programs targeting chronic diseases.

Recent research has also focused on the optimization of this compound's pharmacokinetic profile. By modifying the substituents on the pyrazolo[4,3-c]pyridinone core, scientists have achieved improved half-life and reduced toxicity in animal models. These findings underscore the importance of structure-based drug design in developing effective therapeutic agents.

In conclusion, 7-(4-Ethylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds great potential for translation into clinical applications.